Cas no 72850-71-6 (Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate)

• Product Name: Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
• CAS No: 72850-71-6
• MF: C₆H₃ClF₃NO₂S
• MW: 245.606729745865
• CID: 1088792
• PubChem ID: 13282755
• Update Time: 2025-05-20

Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
• methyl 2-chloro-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• 2-chloro-4-trifluoromethyl-thiazole-5-carboxylic acid methyl ester
• 5-Thiazolecarboxylic acid, 2-chloro-4-(trifluoromethyl)-, methyl ester
• AGN-PC-00LUPU
• AK138320
• methyl 2-Chloro-4-Trifluoromethyl-5-Thiazolecarboxylate
• Methyl-2-chlor-4-trifluormethyl-5-thiazolcarboxylat
• DTXSID60534553
• ZLJWAOMXZUZJNG-UHFFFAOYSA-N
• 72850-71-6
• Methyl2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
• SCHEMBL10820861
• DB-158181

• Inchi： 1S/C6H3ClF3NO2S/c1-13-4(12)2-3(6(8,9)10)11-5(7)14-2/h1H3
• InChI Key： ZLJWAOMXZUZJNG-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=C(C(=O)OC)S1

Computed Properties

• Exact Mass: 244.9525117g/mol
• Monoisotopic Mass: 244.9525117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Additional information on Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate

Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate: A Comprehensive Overview

Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate, with the CAS number 72850-71-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of thiazole derivatives, which are widely recognized for their unique chemical properties and diverse applications. The molecule's structure, featuring a thiazole ring with substituents at positions 2, 4, and 5, contributes to its distinctive reactivity and functionality.

The thiazole ring system is a heterocyclic aromatic structure consisting of sulfur and nitrogen atoms. In the case of Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate, the substituents include a chlorine atom at position 2, a trifluoromethyl group at position 4, and a methyl ester group at position 5. These substituents not only enhance the compound's stability but also impart specific electronic and steric properties that make it suitable for various applications.

Recent studies have highlighted the potential of Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate in agrochemical applications. Its ability to act as a precursor in the synthesis of bioactive compounds has been extensively explored. For instance, researchers have demonstrated that this compound can be transformed into insecticides and fungicides with improved efficacy and reduced environmental impact. The trifluoromethyl group, in particular, plays a crucial role in enhancing the compound's lipophilicity, which is essential for its absorption and bioavailability in agricultural settings.

In addition to its agrochemical applications, Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate has shown promise in pharmaceutical research. The thiazole ring is known for its ability to interact with various biological targets, such as enzymes and receptors. By modifying the substituents on the ring, scientists can tailor the compound's pharmacokinetic properties to suit specific therapeutic needs. Recent advancements in medicinal chemistry have enabled the synthesis of derivatives with enhanced selectivity and reduced toxicity, paving the way for potential drug development.

The synthesis of Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thiazole ring through cyclization reactions and the introduction of substituents via electrophilic substitution or nucleophilic addition. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolysis under specific conditions, leading to the formation of biodegradable byproducts. However, further research is needed to evaluate its long-term persistence in different ecosystems and to develop strategies for minimizing its environmental footprint.

In conclusion, Methyl 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate (CAS No: 72850-71-6) is a versatile compound with significant potential in various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in shaping future technologies and therapies is likely to expand further.